N-(4-bromophenyl)-8-chloro-2-(2-pyridinyl)-4-quinolinecarboxamide

• IUPAC Name: N-(4-bromophenyl)-8-chloro-2-pyridin-2-ylquinoline-4-carboxamide
• InChI: InChI=1S/C21H13BrClN3O/c22-13-7-9-14(10-8-13)25-21(27)16-12-19(18-6-1-2-11-24-18)26-20-15(16)4-3-5-17(20)23/h1-12H,(H,25,27)
• InChI Key: ASIVTCOIGGIATF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC3=C(C=CC=C3Cl)C(=C2)C(=O)NC4=CC=C(C=C4)Br
• Molecular Formula: C21H13BrClN3O
• Molecular Weight: 438.7 g/mol

Description

N-(4-bromophenyl)-8-chloro-2-(2-pyridinyl)-4-quinolinecarboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BPCA and has been found to have a wide range of biological activities. In

Mechanism of Action

The exact mechanism of action of BPCA is not fully understood. However, it has been suggested that BPCA may act by inhibiting various enzymes and signaling pathways involved in cancer cell growth, inflammation, and microbial infection. BPCA has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, which may contribute to its anti-cancer effects. BPCA has also been found to inhibit the NF-κB signaling pathway, which is involved in inflammation.
Biochemical and Physiological Effects:
BPCA has been found to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. BPCA has also been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Additionally, BPCA has been found to inhibit the growth of various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

BPCA has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in high purity and high yield. BPCA has also been found to have a wide range of biological activities, making it a versatile compound for various research applications. However, BPCA also has some limitations. It has been found to have low solubility in water, which may limit its use in some experiments. Additionally, the exact mechanism of action of BPCA is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for BPCA research. One potential direction is to further investigate its anti-cancer effects and potential use in cancer therapy. Another direction is to explore its anti-inflammatory effects and potential use in treating inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of BPCA and its potential applications in drug discovery and development.

Scientific Research Applications

BPCA has been found to have a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties. It has been extensively studied for its potential applications in drug discovery and development. BPCA has been found to inhibit the growth of various cancer cell lines, including lung, breast, and prostate cancer cells. It has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. BPCA has also been found to have anti-microbial effects against various bacterial and fungal strains.